Cas no 29647-03-8 (Cyclohexane,1,4-bis(isothiocyanatomethyl)-)
29647-03-8 structure
Product Name:Cyclohexane,1,4-bis(isothiocyanatomethyl)-
CAS No:29647-03-8
MF:C10H14N2S2
MW:226.361559391022
CID:264442
PubChem ID:141494
Update Time:2025-04-19
Cyclohexane,1,4-bis(isothiocyanatomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane,1,4-bis(isothiocyanatomethyl)-
- 1,4-bis(isothiocyanatomethyl)cyclohexane
- DTXSID80183820
- SCHEMBL2143495
- Isothiocyanic acid, 1,4-cyclohexylene-, dimethylene ester
- Isothiocyanic acid, 1,4-cyclo-hexylene-, dimethylene ester
- 29647-03-8
-
- Inchi: 1S/C10H14N2S2/c13-7-11-5-9-1-2-10(4-3-9)6-12-8-14/h9-10H,1-6H2
- InChI Key: FNJIORWKLLEFKY-UHFFFAOYSA-N
- SMILES: S=C=NCC1CCC(CN=C=S)CC1
Computed Properties
- Exact Mass: 226.06002
- Monoisotopic Mass: 226.05984080g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 88.9Ų
Experimental Properties
- PSA: 24.72
Cyclohexane,1,4-bis(isothiocyanatomethyl)- Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
29647-03-8 (Cyclohexane,1,4-bis(isothiocyanatomethyl)-) Related Products
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